Cas no 1934413-82-7 (4-bromo-7-chloro-2,1,3-benzothiadiazole)
4-Bromo-7-chloro-2,1,3-benzothiadiazole is a heterocyclic aromatic compound featuring a benzothiadiazole core substituted with bromine and chlorine at the 4- and 7-positions, respectively. This structure imparts unique electronic and photophysical properties, making it valuable as a building block in organic synthesis, particularly for the development of optoelectronic materials, fluorescent dyes, and pharmaceuticals. The bromo and chloro substituents enhance reactivity, facilitating further functionalization via cross-coupling reactions. Its high purity and stability ensure consistent performance in research and industrial applications. The compound is particularly useful in designing conjugated polymers and small-molecule semiconductors, where precise control over molecular architecture is critical.
1934413-82-7 structure
Product Name:4-bromo-7-chloro-2,1,3-benzothiadiazole
CAS No:1934413-82-7
MF:C6H2BrClN2S
MW:249.515477657318
MDL:MFCD34566894
CID:5211614
PubChem ID:130724320
Update Time:2026-03-06
4-bromo-7-chloro-2,1,3-benzothiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole, 4-bromo-7-chloro-
- 4-bromo-7-chloro-2,1,3-benzothiadiazole
- 4-bromo-7-chlorobenzo-1,2,5-thiadiazole
- SY323115
- 4-Bromo-7-chlorobenzo[c][1,2,5]thiadiazole
- E80020
- 1934413-82-7
- PS-18455
- 4-Bromo-7-chloro-2,1,3-benzothiadiazole, 95%
- SCHEMBL19456661
- MFCD34566894
-
- MDL: MFCD34566894
- Inchi: 1S/C6H2BrClN2S/c7-3-1-2-4(8)6-5(3)9-11-10-6/h1-2H
- InChI Key: OHWKGWLDQNLZFG-UHFFFAOYSA-N
- SMILES: N1=C2C(Cl)=CC=C(Br)C2=NS1
Computed Properties
- Exact Mass: 247.88106g/mol
- Monoisotopic Mass: 247.88106g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54Ų
4-bromo-7-chloro-2,1,3-benzothiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB577453-500 mg |
4-Bromo-7-chloro-2,1,3-benzothiadiazole, 95%; . |
1934413-82-7 | 95% | 500MG |
€233.40 | 2023-03-11 | |
| abcr | AB577453-1 g |
4-Bromo-7-chloro-2,1,3-benzothiadiazole, 95%; . |
1934413-82-7 | 95% | 1g |
€315.00 | 2023-03-11 | |
| abcr | AB577453-5 g |
4-Bromo-7-chloro-2,1,3-benzothiadiazole, 95%; . |
1934413-82-7 | 95% | 5g |
€859.00 | 2023-03-11 | |
| abcr | AB577453-10 g |
4-Bromo-7-chloro-2,1,3-benzothiadiazole, 95%; . |
1934413-82-7 | 95% | 10g |
€1,403.00 | 2023-03-11 | |
| Chemenu | CM1017424-1g |
4-bromo-7-chloro-2,1,3-benzothiadiazole |
1934413-82-7 | 95%+ | 1g |
$*** | 2023-03-31 | |
| eNovation Chemicals LLC | Y1102044-1G |
4-bromo-7-chloro-2,1,3-benzothiadiazole |
1934413-82-7 | 97% | 1g |
$170 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4119-500MG |
4-bromo-7-chloro-2,1,3-benzothiadiazole |
1934413-82-7 | 97% | 500MG |
¥ 739.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4119-1G |
4-bromo-7-chloro-2,1,3-benzothiadiazole |
1934413-82-7 | 97% | 1g |
¥ 1,056.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4119-5G |
4-bromo-7-chloro-2,1,3-benzothiadiazole |
1934413-82-7 | 97% | 5g |
¥ 3,168.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4119-10G |
4-bromo-7-chloro-2,1,3-benzothiadiazole |
1934413-82-7 | 97% | 10g |
¥ 5,280.00 | 2023-04-14 |
4-bromo-7-chloro-2,1,3-benzothiadiazole Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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